![molecular formula C14H19NOS B5162100 1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine](/img/structure/B5162100.png)
1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine, also known as CP 47,497, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound was first synthesized in the 1980s by Pfizer as part of a research program aimed at developing new pain medications. Since then, CP 47,497 has been the subject of numerous scientific studies investigating its pharmacological properties and potential medical uses.
Mechanism of Action
1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine 47,497 acts on the endocannabinoid system in the body, which is involved in the regulation of various physiological processes, including pain sensation, appetite, and mood. Specifically, this compound 47,497 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are found throughout the body and play a key role in the regulation of these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound 47,497 are complex and varied, and depend on a number of factors, including dosage, route of administration, and individual differences in metabolism and physiology. Some of the effects that have been observed in scientific studies include pain relief, anti-inflammatory activity, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine 47,497 as a research tool is its high potency and selectivity for the cannabinoid receptors CB1 and CB2. This makes it a valuable tool for investigating the role of these receptors in various physiological processes. However, one of the limitations of this compound 47,497 is its potential for toxicity and adverse effects, which can make it difficult to use in certain experimental settings.
Future Directions
There are many potential future directions for research on 1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine 47,497, including further investigation of its pharmacological properties and potential medical uses, as well as the development of new synthetic derivatives with improved selectivity and safety profiles. Additionally, research into the endocannabinoid system and its role in various physiological processes is an area of active research, and this compound 47,497 is likely to play an important role in this research in the years to come.
In conclusion, this compound 47,497 is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. Its high potency and selectivity for the cannabinoid receptors CB1 and CB2 make it a valuable tool for investigating the role of these receptors in various physiological processes. While there are limitations to its use in certain experimental settings, this compound 47,497 remains an important compound for research into the endocannabinoid system and its role in various medical conditions.
Synthesis Methods
The synthesis of 1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine 47,497 involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde with methylamine to form the intermediate 2,5-dimethoxyphenethylamine. This compound is then reacted with 2-thienylmagnesium bromide to form the key intermediate, which is subsequently reacted with pyrrolidine-2-carboxylic acid to yield this compound 47,497.
Scientific Research Applications
1-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)pyrrolidine 47,497 has been extensively studied for its potential as a therapeutic agent in the treatment of various medical conditions. Some of the areas where this compound 47,497 has shown promise include pain management, neurological disorders, and cancer treatment.
Properties
IUPAC Name |
pyrrolidin-1-yl(5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NOS/c16-14(15-8-4-5-9-15)13-10-11-6-2-1-3-7-12(11)17-13/h10H,1-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFFWCZNCVUCGSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)SC(=C2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.